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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853

This technical guide provides an in-depth overview of chromic nitrate, a versatile inorganic
compound with significant applications in catalysis, materials science, and potentially, in
biomedical research. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis
applications, and relevant experimental protocols.

Core Properties of Chromic Nitrate

Chromic nitrate, or chromium(lll) nitrate, is most commonly available as a dark violet,
hygroscopic crystalline solid in its nonahydrate form. An anhydrous green form also exists.[1] It
is highly soluble in water, forming violet or green solutions.[2]

Physicochemical Data

A summary of the key quantitative data for the common forms of chromic nitrate is presented
below.
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Property

Anhydrous Chromic

Nitrate

Chromic Nitrate
Nonahydrate

Molecular Formula

Cr(NOs)3[1][3]

Cr(NO3)s - 9H20[4]

CAS Number 13548-38-4[1][3] 7789-02-8[1][4]

Molar Mass 238.01 g/mol [1][3] 400.15 g/mol [4]
Appearance Green crystals[1] Purple crystals[1]

Density Not readily available 1.85 g/cm3[1]

Melting Point Decomposes 60.06 °C[1]

Boiling Point Decomposes > 100 °C (decomposes)[1][3]
Solubility in Water Soluble 81 g/100 mL at 20 °C[1]

Key Applications in Research and Development

Chromic nitrate is a valuable precursor and catalyst in various scientific applications.

o Catalysis: It serves as an efficient catalyst in organic synthesis. For instance, it is used in the
Biginelli reaction to produce dihydropyrimidinones, a class of compounds with potential
therapeutic activities.[5][6]

o Nanomaterial Synthesis: Chromic nitrate is a common starting material for the synthesis of
chromium(lIl) oxide (Cr203) nanopatrticles, which have applications in pigments, catalysts,
and wear-resistant materials.[3][7]

¢ Metal-Organic Frameworks (MOFs): It is a key reagent in the synthesis of chromium-based
MOFs, such as MIL-101(Cr), which are investigated for gas storage, separation, and
catalysis.[3][9]

» Dyeing and Tanning: It finds use as a mordant in the dyeing industry and in leather tanning
processes.[1][10]

o Biomedical Research: As a source of trivalent chromium, it is relevant to studies on glucose
metabolism and insulin sensitivity.[11] Trivalent chromium is an essential trace element and a

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://www.researchgate.net/figure/Schematic-illustration-synthesis-of-Cr-MOF-where-a-chromium-nitrate-nonahydrate-metal_fig1_328763510
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://www.researchgate.net/figure/Schematic-illustration-synthesis-of-Cr-MOF-where-a-chromium-nitrate-nonahydrate-metal_fig1_328763510
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://www.researchgate.net/figure/Schematic-illustration-synthesis-of-Cr-MOF-where-a-chromium-nitrate-nonahydrate-metal_fig1_328763510
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://www.ijnrd.org/papers/IJNRD2309197.pdf
https://www.researchgate.net/publication/308339583_Chromium_III_Nitrate_Nonahydrate_An_Environmentally_Benign_and_Efficient_Heterogeneous_Catalyst_for_Facile_One-Pot_Biginelli_Synthesis_of_34-Dihydropyrimidin-2-1H-OneThione_Derivatives_Under_Solvent-F
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://scispace.com/pdf/synthesis-and-structural-characterization-of-cr2o3-465c5k1vbr.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11130652/
https://www.mdpi.com/2624-8549/7/3/78
http://www.orientjchem.org/vol30no2/synthesis-and-characterization-of-chromium-oxide-nanoparticles/
https://chemiis.com/product/chromium-nitrate/
https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

component of the glucose tolerance factor.[11] Nanoparticles synthesized from chromic
nitrate are also being explored for potential applications in drug delivery.[2]

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments involving chromic
nitrate.

Synthesis of Chromium(lll) Oxide Nanoparticles via
Thermal Decomposition

This protocol describes the synthesis of Cr20s nanoparticles by the thermal decomposition of
chromic nitrate nonahydrate.[3]

Materials:

e Chromium(lll) nitrate nonahydrate (Cr(NOs3)3-9H20)
o Colloidal silica solution (optional, as a template)

e Deionized water

Procedure:

Dissolve the chromium(lIl) nitrate nonahydrate in deionized water. For templated synthesis,
dissolve it in a colloidal silica solution.

e Dry the resulting solution at a low temperature to slowly evaporate the solvent, yielding a
solid precursor.

» Transfer the precursor to a furnace for heat treatment.

o Calcine the material at 550 °C. The thermal decomposition of the nitrate precursor leads to
the formation of chromium(lll) oxide nanopatrticles.[3]

o Characterize the resulting powder using techniques such as XRD, TEM, and BET analysis to
determine crystallinity, particle size, and surface area.
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Workflow for Cr=03 Nanopatrticle Synthesis.

Synthesis of MIL-101(Cr) Metal-Organic Framework

This protocol outlines the hydrothermal synthesis of the chromium-based MOF, MIL-101(Cr).[8]

Materials:

Chromium(lll) nitrate nonahydrate (Cr(NO3)3-9H20)

Terephthalic acid (1,4-benzenedicarboxylic acid)

Deionized water

Ethanol
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Procedure:

e Combine 2.0 g of chromium nitrate nonahydrate and 0.83 g of terephthalic acid in 50 mL of
deionized water.[8]

» Transfer the mixture to a Teflon-lined hydrothermal autoclave reactor.
o Heat the reactor in an oven at 220 °C for 8 hours.[8]

 Allow the reactor to cool to room temperature.

o Separate the resulting green crystals (MIL-101(Cr)) from the solution.

e Wash the crystals repeatedly with deionized water and ethanol to remove any unreacted
starting materials.

e Dry the purified MIL-101(Cr) product.
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Experimental Workflow for MIL-101(Cr) Synthesis.

Catalysis of the Biginelli Reaction

This protocol details the use of chromic nitrate as a catalyst for the one-pot synthesis of 3,4-
dihydropyrimidin-2-(1H)-ones.[5]

Materials:

+ An aromatic aldehyde (e.g., benzaldehyde)
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o A [-keto ester (e.g., ethyl acetoacetate)

e Urea or thiourea

o Chromium(lll) nitrate nonahydrate (catalyst)
Procedure:

 In areaction vessel, mix the aldehyde (0.5 mmol), the B-keto ester (0.5 mmol), and
urea/thiourea (1.0 mmol).

e Add a catalytic amount of chromium(lll) nitrate nonahydrate (e.g., 20 mol%).[5]
e Heat the mixture under solvent-free conditions at 80 °C.
» Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, cool the mixture to room temperature and add cold water to precipitate the
product.

« Filter the solid product and recrystallize from ethanol to obtain the pure 3,4-dihydropyrimidin-
2-(1H)-one/thione.[5]

Reactants

Aldehyde Urea / Thiourea

One-Pot Reaction

Cr(NO3)3-9H20
(Catalyst)
80 °C, Solvent-free

Biginelli Condensation

3,4-Dihydropyrimidin-2-(1H)-one
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Chromic Nitrate-Catalyzed Biginelli Reaction.

Biomedical Significance and Relevance in Drug
Development

Trivalent chromium, the oxidation state in chromic nitrate, is an essential nutrient involved in
the metabolism of glucose, insulin, and blood lipids.[11] It is a component of the glucose
tolerance factor, which enhances insulin-mediated reactions.[11] Chromium supplementation,

in cases of deficiency, can help maintain normal glucose metabolism.[11] For this reason,
chromium is sometimes included in intravenous solutions for total parenteral nutrition to prevent
deficiency symptoms.[11]

In the context of drug development, the synthesis of nanoparticles and MOFs using chromic
nitrate as a precursor is of particular interest. These materials are being investigated as
potential platforms for drug delivery due to their high surface area and tunable properties.[2][9]
The catalytic activity of chromic nitrate in synthesizing heterocyclic compounds, such as
dihydropyrimidinones, is also relevant, as these scaffolds are present in many biologically
active molecules and are of interest in medicinal chemistry.[5][6]

Safety Information

Chromium(lll) nitrate is an oxidizing agent and should be handled with care. It should be kept
away from combustible materials.[4] While trivalent chromium has low toxicity, appropriate
personal protective equipment, including gloves and safety glasses, should always be used
when handling the compound. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

